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Compound of Interest

Compound Name: 4-Fluorobenzoic acid-13C6

Cat. No.: B15143548

This technical guide provides a comprehensive overview of the safety data for 4-Fluorobenzoic
acid-13Ce, intended for researchers, scientists, and professionals in drug development. Given
the limited availability of a specific Safety Data Sheet (SDS) for the 13Cs isotopically labeled
version, this document extrapolates critical safety information from the well-documented SDS
of the unlabeled 4-Fluorobenzoic acid and available data for similar labeled compounds.

Section 1: Chemical and Physical Properties

4-Fluorobenzoic acid-13Cs is a stable, isotopically labeled form of 4-Fluorobenzoic acid. While
specific physical and chemical data for the 13Ce variant are not extensively published, the
properties are expected to be nearly identical to the unlabeled compound.
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Property Value Source

Chemical Formula B3C6C1H5FO2 [1]

Molecular Weight ~146.07 g/mol [1]
Off-white to yellow

Appearance ] [2][3]
powder/solid

Melting Point 182-187 °C [2][314][5]16]

Boiling Point No information available [2]
Soluble in alcohol, hot water,

Solubility methanol, and ether. Very [4]
slightly soluble in cold water.

Odor Odorless to aromatic [2][3]

Section 2: Hazard Identification and Classification

Based on available data for closely related compounds, 4-Fluorobenzoic acid-13Cs is classified

as hazardous. The primary hazards are associated with oral toxicity and serious eye damage.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed
) H318: Causes serious
Serious Eye Damage
) eye damage / H319:
(Category 1) / Eye GHSO07 Danger/Warning )
o Causes serious eye
Irritation (Category 2) S
irritation
Skin Irritation ] H315: Causes skin
GHSO07 Warning o
(Category 2) irritation
Specific target organ
toxicity — single ] H335: May cause
GHSO07 Warning

exposure (Respiratory

system)

respiratory irritation

Note: Classifications are based on data for 4-Fluorobenzoic acid and 4-Fluorobenzoic acid-
a-13C-2,3,5,6-d4.[2][5][6][7][8]

Section 3: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment

Respiratory Protection
(Dust mask, respirator if dust is generated)

Body Protection
(Lab coat, protective clothing)
Hand Protection
(Protective gloves)
Eye Protection
(Safety glasses, chemical goggles)

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Fluorobenzoic acid-13Ce.

Storage
Storage Condition Recommendation
Container Store in a tightly closed container.
Environment Store in a cool, dry, well-ventilated area.[3][9]

Keep away from strong oxidizing agents and

Incompatibilities
bases.[2][9]

Section 4: First-Aid Measures

In case of exposure, follow these first-aid protocols.
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Move to fresh air.
If breathing is diffcult, give oxygen.

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 4-Fluorobenzoic acid-3Ce.

Section 5: Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
» Ventilate the area.

o Wear appropriate personal protective equipment (PPE).[10]

e Avoid generating dust.[9]

o For small spills: Use a vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[9]

o For large spills: Mark out the contaminated area and prevent access to unauthorized
personnel.[3]
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e Cleanup: Clean the spill area thoroughly.

» Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[10]

Section 6: Toxicological Information

The toxicological properties of 4-Fluorobenzoic acid-13Ces have not been fully investigated. The

information below is based on the unlabeled compound.

Exposure Route

Symptoms

Inhalation

Causes respiratory tract irritation, which may
include coughing and a feeling of tightness in
the chest.[3][9]

Skin Contact

Causes skin irritation, which may include
redness.[2][3][9]

Eye Contact

Causes serious eye irritation or damage, which

may include redness and profuse watering.[2][3]

[°]

Ingestion

Harmful if swallowed. May cause
gastrointestinal irritation with nausea, vomiting,
and diarrhea.[8][9]

No data is available on carcinogenicity, mutagenicity, or reproductive effects.[2][9]

Section 7: Fire-Fighting Measures
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Property Recommendation

S ) Use water spray, dry chemical, carbon dioxide,
Extinguishing Media .
or appropriate foam.[2][9]

In a fire, irritating and highly toxic gases may be
Specific Hazards generated, including carbon monoxide, carbon

dioxide, and hydrogen fluoride.[2][9]

Wear a self-contained breathing apparatus

Protective Equipment ]
(SCBA) and full protective gear.[2][9]

Section 8: Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Disposal must be in accordance with local, regional, and national hazardous
waste regulations to ensure complete and accurate classification.[2] Do not empty into drains.

[2]

This guide is intended to provide a summary of the available safety information. Always refer to
the most current Safety Data Sheet provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-
Fluorobenzoic Acid-13Cs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143548#4-fluorobenzoic-acid-13c6-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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